Cas no 326909-47-1 (3-{2-4-(morpholine-4-sulfonyl)phenylhydrazin-1-ylidene}pentane-2,4-dione)

• Product Name: 3-{2-4-(morpholine-4-sulfonyl)phenylhydrazin-1-ylidene}pentane-2,4-dione
• CAS No: 326909-47-1
• MF: C₁₅H₁₉N₃O₅S
• MW: 353.39346241951
• CID: 6336070
• PubChem ID: 135521324
• Update Time: 2025-10-30

3-{2-4-(morpholine-4-sulfonyl)phenylhydrazin-1-ylidene}pentane-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-{2-4-(morpholine-4-sulfonyl)phenylhydrazin-1-ylidene}pentane-2,4-dione
• AKOS003611098
• (Z)-4-hydroxy-3-[(4-morpholin-4-ylsulfonylphenyl)diazenyl]pent-3-en-2-one
• SR-01000009714-1
• 326909-47-1
• 3-{2-[4-(MORPHOLINE-4-SULFONYL)PHENYL]HYDRAZIN-1-YLIDENE}PENTANE-2,4-DIONE
• 3-(2-(4-(morpholinosulfonyl)phenyl)hydrazono)pentane-2,4-dione
• F0871-0020
• SR-01000009714

• Inchi： 1S/C15H19N3O5S/c1-11(19)15(12(2)20)17-16-13-3-5-14(6-4-13)24(21,22)18-7-9-23-10-8-18/h3-6,19H,7-10H2,1-2H3/b15-11-,17-16+
• InChI Key： GJVVKROWAZVLLV-DBRFYRBNSA-N
• SMILES： S(C1C=CC(=CC=1)/N=N/C(/C(C)=O)=C(/C)\O)(N1CCOCC1)(=O)=O

Computed Properties

• Exact Mass: 353.10454189g/mol
• Monoisotopic Mass: 353.10454189g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 610
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 117Ų

Additional information on 3-{2-4-(morpholine-4-sulfonyl)phenylhydrazin-1-ylidene}pentane-2,4-dione

3-{2-4-(morpholine-4-sulfonyl)phenylhydrazin-1-ylidene}pentane-2,4-dione: A Comprehensive Overview

3-{2-4-(morpholine-4-sulfonyl)phenylhydrazin-1-ylidene}pentane-2,4-dione (CAS No. 326909-47-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number or its full chemical name, is a derivative of hydrazine and features a morpholine sulfonyl group, making it a valuable candidate for various biological and therapeutic applications.

The molecular structure of 3-{2-4-(morpholine-4-sulfonyl)phenylhydrazin-1-ylidene}pentane-2,4-dione is characterized by its unique combination of functional groups. The presence of the morpholine sulfonyl group imparts significant hydrophilic properties, while the hydrazine moiety contributes to its reactivity and potential biological activity. This balance of hydrophilicity and reactivity makes the compound an attractive target for drug development.

Recent studies have highlighted the potential of 3-{2-4-(morpholine-4-sulfonyl)phenylhydrazin-1-ylidene}pentane-2,4-dione in various therapeutic areas. One notable application is in the treatment of inflammatory diseases. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties by inhibiting key enzymes involved in the inflammatory response pathway. Specifically, it has been found to inhibit cyclooxygenase (COX) and lipoxygenase (LOX), which are crucial enzymes in the production of pro-inflammatory mediators such as prostaglandins and leukotrienes.

In addition to its anti-inflammatory effects, 3-{2-4-(morpholine-4-sulfonyl)phenylhydrazin-1-ylidene}pentane-2,4-dione has also shown promise in cancer research. Studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including those resistant to conventional chemotherapy. The mechanism of action appears to involve the modulation of signaling pathways such as p53 and Bcl-2, which are critical for cell survival and death. These findings suggest that 3-{2-4-(morpholine-4-sulfonyl)phenylhydrazin-1-ylidene}pentane-2,4-dione could be a potential lead compound for the development of novel anticancer agents.

The pharmacokinetic properties of 3-{2-4-(morpholine-4-sulfonyl)phenylhydrazin-1-ylidene}pentane-2,4-dione have also been extensively studied. Research indicates that it has favorable oral bioavailability and a reasonable half-life, making it suitable for systemic administration. However, further optimization may be necessary to enhance its therapeutic index and reduce potential side effects. Ongoing clinical trials are aimed at evaluating the safety and efficacy of this compound in human subjects.

In the realm of drug delivery systems, 3-{2-4-(morpholine-4-sulfonyl)phenylhydrazin-1-ylidene}pentane-2,4-dione has been explored for its potential use in targeted drug delivery. Nanoparticle formulations have shown promise in improving the solubility and stability of the compound, thereby enhancing its therapeutic efficacy. These formulations can be designed to release the drug at specific sites within the body, minimizing systemic exposure and reducing toxicity.

The synthetic route for producing 3-{2-4-(morpholine-4-sulfonyl)phenylhydrazin-1-ylidene}pentane-2,4-dione involves several well-established chemical reactions. The key steps include the formation of the hydrazone linkage through condensation with a suitable aldehyde or ketone and the introduction of the morpholine sulfonyl group via sulfonation reactions. Optimization of these synthetic pathways is crucial for achieving high yields and purity levels, which are essential for large-scale production.

In conclusion, 3-{2-4-(morpholine-4-sulfonyl)phenylhydrazin-1-yli dene}pentane - 2 , 4 - dione (CAS No. 326909 - 47 - 1 ) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique molecular structure and favorable biological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications.